Cas no 87077-29-0 (1-(2,5-dimethylphenyl)-2-methylpropan-2-ol)

• Product Name: 1-(2,5-dimethylphenyl)-2-methylpropan-2-ol
• CAS No: 87077-29-0
• MF: C₁₂H₁₈O
• MW: 178.270723819733
• MDL: MFCD11521055
• CID: 5235378
• PubChem ID: 28344992
• Update Time: 2026-03-08

1-(2,5-dimethylphenyl)-2-methylpropan-2-ol Chemical and Physical Properties

Names and Identifiers

• Benzeneethanol, α,α,2,5-tetramethyl-
• 1-(2,5-dimethylphenyl)-2-methylpropan-2-ol

• MDL： MFCD11521055
• Inchi： 1S/C12H18O/c1-9-5-6-10(2)11(7-9)8-12(3,4)13/h5-7,13H,8H2,1-4H3
• InChI Key： XEWSHSBASMPMMJ-UHFFFAOYSA-N
• SMILES： CC1C=CC(C)=C(CC(O)(C)C)C=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 1-(2,5-dimethylphenyl)-2-methylpropan-2-ol

1-(2,5-Dimethylphenyl)-2-Methylpropan-2-ol: A Comprehensive Overview

1-(2,5-Dimethylphenyl)-2-Methylpropan-2-ol (CAS No. 87077-29-0) is a versatile organic compound with significant applications in various fields of chemistry and materials science. This compound, also referred to as 1-(2,5-dimethylphenyl)-2-methylisopropanol, is a derivative of isopropanol with a substituted phenyl group. Its unique structure and properties make it an interesting subject for both academic research and industrial applications.

The molecular structure of 1-(2,5-Dimethylphenyl)-2-Methylpropan-2-ol consists of a central isopropyl group attached to a phenyl ring that is substituted with two methyl groups at the 2 and 5 positions. This substitution pattern imparts steric hindrance and electronic effects that influence the compound's reactivity and physical properties. Recent studies have highlighted its potential as a chiral auxiliary in asymmetric synthesis, where its bulky structure can induce high enantioselectivity in various reactions.

One of the most notable advancements involving this compound is its use in the development of advanced materials. Researchers have explored its role as a precursor in the synthesis of high-performance polymers and surfactants. For instance, 1-(2,5-Dimethylphenyl)-2-Methylpropan-2-ol has been employed in the creation of amphiphilic block copolymers, which exhibit excellent emulsifying properties. These materials find applications in drug delivery systems, where they can encapsulate hydrophobic drugs and enhance their bioavailability.

In addition to its material science applications, 1-(2,5-Dimethylphenyl)-2-Methylpropan-2-ol has shown promise in the field of catalysis. Recent investigations have demonstrated its ability to act as a ligand in transition metal-catalyzed reactions. Its bulky structure facilitates the formation of well-defined coordination environments around the metal center, leading to improved catalytic performance. This has opened new avenues for its use in industrial processes such as olefin polymerization and cross-coupling reactions.

The environmental impact of 1-(2,5-Dimethylphenyl)-2-Methylpropan-2-ol has also been a subject of recent research. Studies have focused on its biodegradability and toxicity profiles. Results indicate that under aerobic conditions, the compound undergoes rapid microbial degradation, making it an environmentally friendly alternative to traditional organic solvents. Furthermore, toxicological assessments have shown that it exhibits low acute toxicity, which aligns with current safety standards for industrial chemicals.

From a synthetic perspective, 1-(2,5-Dimethylphenyl)-2-Methylpropan-2-ol can be prepared via several routes. One common method involves the alkylation of phenols using alkyl halides in the presence of a base catalyst. Another approach utilizes Grignard reagents to construct the carbon-carbon bonds necessary for its formation. These methods have been optimized to achieve high yields and selectivity, making them suitable for large-scale production.

Looking ahead, the versatility of 1-(2,5-Dimethylphenyl)-2-Methylpropan-2-ol suggests that it will continue to play a pivotal role in chemical innovation. Its unique combination of steric bulk and functional groups makes it an ideal candidate for exploring novel chemical transformations and material designs. As research progresses, new applications are likely to emerge, further solidifying its position as an important compound in modern chemistry.